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Compound of Interest

Compound Name: Chromic sulfate pentadecahydrate

Cat. No.: B157294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of chromic sulfate
pentadecahydrate (Cr₂(SO₄)₃·15H₂O) in water and other solvents. This document is intended

for researchers, scientists, and professionals in drug development who require detailed

information on the physicochemical properties of this compound.

Introduction to Chromic Sulfate Pentadecahydrate
Chromic sulfate, in its various hydrated forms, is an inorganic compound with significant

industrial applications, most notably in the leather tanning industry. The pentadecahydrate is a

green solid that, like other hydrated forms of chromic sulfate, is generally soluble in water.[1][2]

The anhydrous form, in contrast, is insoluble.[1] The degree of hydration plays a crucial role in

the solubility and color of the compound.

Solubility of Chromic Sulfate Pentadecahydrate
While chromic sulfate pentadecahydrate is known to be soluble in water, specific quantitative

data on its solubility at various temperatures is not readily available in the reviewed literature.

However, data for other hydrated forms of chromium(III) sulfate provide valuable context.

Data Presentation: Solubility of Chromic Sulfate Hydrates
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Compound
Name

Formula Solvent
Temperature
(°C)

Solubility

Chromium(III)

sulfate hydrate

(unspecified)

Cr₂(SO₄)₃·xH₂O Water 25 64 g / 100 g

Chromic sulfate

octadecahydrate
Cr₂(SO₄)₃·18H₂O Water 20 120 g / 100 mL

Chromic sulfate

pentadecahydrat

e

Cr₂(SO₄)₃·15H₂O Water -
Soluble in cold

water

Chromic sulfate

pentadecahydrat

e

Cr₂(SO₄)₃·15H₂O Alcohol - Insoluble

Note: The specific hydrate for the 64 g/100g solubility data was not specified in the source

material.[3]

Experimental Protocols for Solubility Determination
The following outlines a general methodology for determining the solubility of an inorganic salt

like chromic sulfate pentadecahydrate in water as a function of temperature. This protocol is

based on standard laboratory practices for generating a solubility curve.

Objective: To determine the mass of chromic sulfate pentadecahydrate that dissolves in a

given mass of water at various temperatures to create a solubility curve.

Materials:

Chromic sulfate pentadecahydrate

Distilled or deionized water

Erlenmeyer flasks

Magnetic stirrer and stir bars
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Heated stirring plate

Calibrated digital thermometer

Analytical balance

Spatula

Weighing paper

Filter paper and funnel

Drying oven

Methodology:

Preparation of Saturated Solutions:

Accurately weigh a known mass of distilled water (e.g., 50.00 g) into an Erlenmeyer flask.

Place the flask on a heated magnetic stirrer and add a stir bar.

Begin stirring and gently heat the water to the desired starting temperature (e.g., 20°C).

Gradually add weighed portions of chromic sulfate pentadecahydrate to the water while

stirring.

Continue adding the salt until a small amount of undissolved solid remains, indicating a

saturated solution.

Allow the solution to equilibrate at the set temperature for at least 30 minutes, ensuring the

temperature remains constant.

Sample Collection and Analysis:

Once equilibrated, carefully withdraw a known mass of the clear supernatant (saturated

solution) using a pre-weighed syringe or pipette.

Transfer the collected sample to a pre-weighed evaporating dish.
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Record the exact mass of the saturated solution transferred.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

water without decomposing the salt (e.g., 105-110°C).

Heat the sample to a constant mass, indicating all the water has been removed.

Allow the evaporating dish to cool in a desiccator to prevent moisture absorption.

Weigh the evaporating dish containing the dry chromic sulfate pentadecahydrate.

Data Calculation and Analysis:

Calculate the mass of the dissolved chromic sulfate pentadecahydrate by subtracting

the initial mass of the evaporating dish from the final mass.

Calculate the mass of the water in the sample by subtracting the mass of the dry salt from

the total mass of the saturated solution sample.

Express the solubility in grams of salt per 100 grams of water using the following formula:

Solubility = (mass of dry salt / mass of water in sample) x 100

Repeat the entire procedure at various temperatures (e.g., 30°C, 40°C, 50°C, etc.) to

generate a series of data points.

Plot the calculated solubility ( g/100 g water) on the y-axis against the temperature (°C) on

the x-axis to construct a solubility curve.

Visualization of an Application Workflow
Chromic sulfate is a key chemical in the leather tanning industry. The following diagram

illustrates a simplified workflow for the chrome tanning process.
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Pre-Tanning Stages Tanning Stage Post-Tanning & Finishing

Raw Hide Soaking & Fleshing Liming & Dehairing Deliming & Bating Pickling (Acidification) Chrome Tanning
(Chromic Sulfate Solution)

Prepared Hide Wet Blue LeatherTanned Hide Sammying (Water Removal) Shaving (Thickness Uniformity) Retanning, Dyeing & Fatliquoring Drying Finishing Finished Leather

Click to download full resolution via product page

Caption: Simplified workflow of the chrome tanning process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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